Cas no 125092-38-8 (2-Benzoxepin-3,9-diol,1,3-dihydro-3-(1-hydroxyethyl)- (9CI))

• Product Name: 2-Benzoxepin-3,9-diol,1,3-dihydro-3-(1-hydroxyethyl)- (9CI)
• CAS No: 125092-38-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 204111
• Update Time: 2024-01-26

2-Benzoxepin-3,9-diol,1,3-dihydro-3-(1-hydroxyethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxepin-3,9-diol,1,3-dihydro-3-(1-hydroxyethyl)- (9CI)
• Heptacyclosordariolone
• 2-Benzoxepin-3,9-diol, 1,3-dihydro-3-(1-hydroxyethyl)- (9CI)

• Inchi： 1S/C12H14O4/c1-8(13)12(15)6-5-9-3-2-4-11(14)10(9)7-16-12/h2-6,8,13-15H,7H2,1H3
• InChI Key： SIGIFLFHWBFSEM-UHFFFAOYSA-N
• SMILES： O1CC2=C(O)C=CC=C2C=CC1(C(O)C)O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 454.5±45.0 °C(Predicted)
• PSA: 52.54
• pka: 9.41±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines